N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide” is a chemical compound . Benzothiazole, which is part of this compound, is a privileged scaffold in the field of synthetic and medicinal chemistry .
Synthesis Analysis
Benzothiazole derivatives and metal complexes possess a gamut of pharmacological properties and high degree of structural diversity . The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry .Scientific Research Applications
Agrochemicals and Pest Control
Overview: “(Z)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide” has shown promise as an agrochemical and insecticide. Its unique structure contributes to its efficacy against pests.
Applications:- Insecticidal Potential : Research indicates that this compound exhibits favorable insecticidal properties. Notably, it shows efficacy against pests like the oriental armyworm and diamondback moth . Further studies are needed to explore its mode of action and potential use in crop protection.
Functional Materials
Overview: The compound’s distinct benzothiazole-based structure makes it interesting for functional material applications.
Applications:- Optical Materials : Researchers have investigated benzothiazole derivatives for their optical properties. These materials find applications in dyes for solar cells and other optical devices .
- Photosensitizers : While not directly mentioned for this specific compound, related benzothiazole derivatives have been used as aggregation-induced emission (AIE) photosensitizers. These molecules exhibit unique photophysical properties and are relevant for photodynamic therapy and imaging applications .
Future Directions
properties
IUPAC Name |
N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c1-4-17-12-8-9(2)7-10(3)13(12)19-15(17)16-14(18)11-5-6-11/h7-8,11H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRKIAZILJJHNGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC(=CC(=C2SC1=NC(=O)C3CC3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.